Cas no 20109-39-1 (1-Propanol,2-[2-(benzoyloxy)propoxy]-, 1-benzoate)
1-Propanol,2-[2-(benzoyloxy)propoxy]-, 1-benzoate Chemical and Physical Properties
Names and Identifiers
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- 1-Propanol,2-[2-(benzoyloxy)propoxy]-, 1-benzoate
- 1-{[1-(Benzoyloxy)-2-propanyl]oxy}-2-propanyl benzoate
- 2-[2-(benzoyloxy)propoxy]propyl benzoate
- Dipropyleneglycol dibenzoate
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- Inchi: InChI=1S/C20H22O5/c1-15(13-24-19(21)17-9-5-3-6-10-17)23-14-16(2)25-20(22)18-11-7-4-8-12-18/h3-12,15-16H,13-14H2,1-2H3
- InChI Key: LXODQLXKQIJVNK-UHFFFAOYSA-N
- SMILES: CC(COC(=O)C1=CC=CC=C1)OCC(C)OC(=O)C2=CC=CC=C2
Computed Properties
- Exact Mass: 342.14676
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 10
Experimental Properties
- PSA: 61.83
1-Propanol,2-[2-(benzoyloxy)propoxy]-, 1-benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019095865-500g |
1-((1-(Benzoyloxy)propan-2-yl)oxy)propan-2-yl benzoate |
20109-39-1 | 95% | 500g |
$156.00 | 2023-09-02 |
1-Propanol,2-[2-(benzoyloxy)propoxy]-, 1-benzoate Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 1-Propanol,2-[2-(benzoyloxy)propoxy]-, 1-benzoate
Introduction to 1-Propanol,2-[2-(benzoyloxy)propoxy]-, 1-benzoate (CAS No. 20109-39-1)
1-Propanol,2-[2-(benzoyloxy)propoxy]-, 1-benzoate, commonly identified by its CAS number 20109-39-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their versatile applications in synthetic chemistry and drug development. Its unique structural features, characterized by the presence of both benzoyloxy and propanol functional groups, make it a valuable intermediate in the synthesis of more complex molecules.
The molecular structure of 1-Propanol,2-[2-(benzoyloxy)propoxy]-, 1-benzoate consists of a benzyl ester group attached to a propyl chain, which is further modified with a second propoxy group. This bifunctional nature allows the compound to participate in various chemical reactions, including esterification, etherification, and polymerization processes. Such reactivity has made it a subject of interest in industrial applications, particularly in the production of specialty chemicals and fine materials.
In recent years, the compound has been studied for its potential applications in pharmaceutical formulations. The benzoyloxy group is known to enhance the solubility and stability of active pharmaceutical ingredients (APIs), making it an attractive candidate for drug delivery systems. Furthermore, the propyl chain provides a hydrophobic anchor that can improve the bioavailability of certain therapeutic agents. These properties have led to its exploration in the development of novel drug formulations aimed at improving treatment efficacy and patient compliance.
One of the most compelling aspects of 1-Propanol,2-[2-(benzoyloxy)propoxy]-, 1-benzoate is its role as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged its structural motifs to create derivatives with enhanced pharmacological properties. For instance, modifications to the benzoyloxy group have been investigated for their potential to modulate enzyme activity and receptor binding affinity. Similarly, alterations to the propyl chain have been explored for their impact on metabolic stability and cellular uptake.
The compound's utility extends beyond pharmaceutical applications into the realm of materials science. Its ability to form stable esters and ethers has been exploited in the development of high-performance polymers and coatings. These materials exhibit improved mechanical strength, thermal stability, and chemical resistance, making them suitable for use in demanding industrial environments. Additionally, the benzoyloxy group's interaction with other functional groups has been studied for its potential in creating cross-linked networks with tailored properties.
Recent advancements in synthetic methodologies have further enhanced the accessibility and versatility of 1-Propanol,2-[2-(benzoyloxy)propoxy]-, 1-benzoate. Catalytic processes have been developed that allow for efficient functionalization of the molecule without compromising its structural integrity. These innovations have enabled researchers to produce derivatives with greater precision and yield, facilitating more rapid discovery and development efforts.
The compound's role in drug development has been particularly highlighted in studies focusing on central nervous system (CNS) therapeutics. The benzoyloxy group's ability to cross the blood-brain barrier has been exploited in designing neuroactive compounds that target specific receptors or enzymes involved in neurological disorders. Preliminary studies suggest that derivatives of this molecule may offer novel approaches to treating conditions such as Alzheimer's disease and Parkinson's disease.
In conclusion, 1-Propanol,2-[2-(benzoyloxy)propoxy]-, 1-benzoate (CAS No. 20109-39-1) represents a multifaceted compound with significant potential across multiple domains of chemical research and industrial application. Its unique structural features and reactivity make it a valuable tool for synthesizing complex molecules with tailored properties. As research continues to uncover new applications for this compound, its importance is likely to grow further within both academic and industrial settings.
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